Cas no 2171601-13-9 (3-(2-amino-1-methoxypropan-2-yl)-8-azabicyclo3.2.1octan-3-ol)

• Product Name: 3-(2-amino-1-methoxypropan-2-yl)-8-azabicyclo3.2.1octan-3-ol
• CAS No: 2171601-13-9
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 6508243
• PubChem ID: 165777318
• Update Time: 2025-07-03

3-(2-amino-1-methoxypropan-2-yl)-8-azabicyclo3.2.1octan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-amino-1-methoxypropan-2-yl)-8-azabicyclo3.2.1octan-3-ol
• EN300-1643841
• 3-(2-amino-1-methoxypropan-2-yl)-8-azabicyclo[3.2.1]octan-3-ol
• 2171601-13-9

• Inchi： 1S/C11H22N2O2/c1-10(12,7-15-2)11(14)5-8-3-4-9(6-11)13-8/h8-9,13-14H,3-7,12H2,1-2H3
• InChI Key： FCYYXFTWBBWTPE-UHFFFAOYSA-N
• SMILES： OC1(C(C)(COC)N)CC2CCC(C1)N2

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 67.5Ų

Additional information on 3-(2-amino-1-methoxypropan-2-yl)-8-azabicyclo3.2.1octan-3-ol

Introduction to 3-(2-amino-1-methoxypropan-2-yl)-8-azabicyclo3.2.1octan-3-ol (CAS No. 2171601-13-9)

3-(2-amino-1-methoxypropan-2-yl)-8-azabicyclo3.2.1octan-3-ol is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 2171601-13-9, belongs to a class of molecules known for their structural diversity and functional versatility. The presence of both azabicycloalkane and aminoalkyl ether moieties in its structure suggests a high degree of potential for interaction with biological targets, making it a promising candidate for further investigation in drug discovery and development.

The bicyclo3.2.1octane core of this molecule is particularly noteworthy, as it represents a fused three-membered ring system attached to a larger six-membered ring, which can introduce conformational constraints and rigidity to the molecule. This structural motif is often exploited in medicinal chemistry to achieve specific binding interactions with biological targets, such as enzymes or receptors. The amino group at the 2-position and the methoxy group at the 1-position further enhance the compound's functional diversity, providing multiple sites for chemical modification and derivatization.

In recent years, there has been growing interest in the development of novel scaffolds that can modulate biological pathways in unique ways. The azabicyclo3.2.1octan-3-ol scaffold, in particular, has been explored for its potential to interact with a variety of biological targets, including those involved in inflammation, pain signaling, and neurodegenerative diseases. The structural features of this compound make it an attractive candidate for further investigation, as they may enable the design of molecules with improved pharmacokinetic properties and reduced side effects.

One of the most compelling aspects of 3-(2-amino-1-methoxypropan-2-yl)-8-azabicyclo3.2.1octan-3-ol is its potential as a lead compound for the development of new therapeutic agents. The combination of its unique structural features and reported biological activities suggests that it may have applications in multiple therapeutic areas. For instance, studies have indicated that compounds with similar structural motifs may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways, making them candidates for the treatment of chronic inflammatory diseases.

Furthermore, the presence of an amino group and a hydroxyl group in this molecule provides multiple opportunities for further chemical manipulation through techniques such as sulfation, phosphorylation, or glycosylation. These modifications can be used to enhance the solubility, bioavailability, or target specificity of the compound, thereby improving its overall pharmacological profile.

The synthesis of 3-(2-amino-1-methoxypropan-2-yl)-8-azabicyclo3.2.1octan-3-ol presents both challenges and opportunities for synthetic chemists. The construction of the bicyclo3.2.1octane core requires careful planning to ensure high yields and purity, while the introduction of functional groups at specific positions demands precise control over reaction conditions. Advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one, however, optimizing synthetic routes remains a critical step in bringing such compounds into drug development pipelines.

Recent research has also highlighted the importance of computational modeling and virtual screening in identifying promising drug candidates from large libraries of compounds. The unique structure of 3-(2-amino-1-methoxypropan-2-yl)-8-azabicyclo3.2.1octan-3-ol makes it an ideal candidate for these approaches, as its three-dimensional shape and electronic properties can be accurately modeled using computational tools. Such models can provide insights into how this compound might interact with biological targets at the atomic level, thereby guiding experimental efforts and accelerating the drug discovery process.

In conclusion,3-(2-amino-1-methoxypropan-2-yl)-8 azabicyclo 3 . 2 . 1 octan - 3 - ol ( CAS No . 2171601 - 13 - 9 ) represents a structurally intriguing molecule with significant potential in pharmaceutical research . Its unique combination of functional groups , along with reported biological activities , makes it an attractive candidate for further investigation . As synthetic chemistry continues to advance , it is likely that more compounds like this one will be synthesized and evaluated , contributing to the ongoing effort to develop new therapeutic agents that address unmet medical needs .